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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121 Get Quote

Essential Safety and Handling Guide for Butyl
Decanoate
This guide provides immediate safety, handling, and disposal protocols for Butyl decanoate,

tailored for research and drug development professionals. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary
The following table summarizes key quantitative data for Butyl decanoate for easy reference

in risk assessments and experimental planning.

Property Value Source

Molecular Formula C₁₄H₂₈O₂ [1]

Molecular Weight 228.37 g/mol [1]

Density 0.86 g/mL at 20°C

Boiling Point 274-275°C [2]

Melting Point -78°C [3]

Flash Point 120°C (248°F)

Vapor Pressure 0.005 mmHg at 25°C
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Operational Plan: Handling Butyl Decanoate
A systematic approach to handling Butyl decanoate is essential to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle Butyl decanoate in a well-ventilated area. For procedures with a

risk of generating aerosols or vapors, use a chemical fume hood.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources. Use explosion-proof electrical and lighting equipment.

Static Discharge: Take precautionary measures against static discharge. Ensure proper

grounding and bonding of containers and receiving equipment.

Required Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent direct contact with Butyl decanoate.

PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.
Protects eyes from splashes.

Hand Protection

Butyl rubber gloves are

recommended for handling

esters.

Prevents skin contact.

Repeated exposure may

cause skin dryness or

cracking.

Body Protection A standard laboratory coat.
Protects against incidental skin

contact.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that

safety equipment, such as an eyewash station and safety shower, is accessible.

Donning PPE: Put on all required PPE as specified in the table above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668121?utm_src=pdf-body
https://www.benchchem.com/product/b1668121?utm_src=pdf-body
https://www.benchchem.com/product/b1668121?utm_src=pdf-body
https://www.benchchem.com/product/b1668121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: When transferring Butyl decanoate, use only non-sparking tools. Pour slowly to

minimize splashing and vapor generation. Keep the container tightly closed when not in use.

Post-Handling: After use, wipe down the work surface with an appropriate cleaning agent.

Doffing PPE: Remove gloves and wash hands thoroughly with soap and water.

Storage: Store Butyl decanoate in a tightly closed container in a dry, cool, and well-

ventilated place, away from incompatible materials like strong oxidizing agents.

Butyl Decanoate Handling Workflow
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1. Preparation

2. Handling

3. Post-Handling & Storage

4. Final Safety Steps

Verify fume hood operation

Assemble necessary equipment

Don Personal Protective Equipment (PPE)

Dispense Butyl Decanoate

Perform experimental procedure

Securely close container

Clean work area

Segregate waste for disposal

Store chemical in designated area

Doff PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butyl decanoate.
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Spill and Emergency Procedures
Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Response
Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: Use an inert absorbent material like vermiculite or sand to contain the spill. Do not

use combustible materials.

Collect: Carefully collect the absorbed material into a designated, labeled, and sealed

container for hazardous waste.

Decontaminate: Clean the spill area with soap and water. Collect all cleaning materials for

disposal as hazardous waste.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
Proper disposal of Butyl decanoate and associated waste is mandatory to prevent

environmental contamination.

Waste Segregation and Collection
Identify Waste: All unused Butyl decanoate and materials contaminated with it (e.g., gloves,

absorbent pads, containers) must be treated as hazardous waste.

Segregate: Do not mix Butyl decanoate waste with other chemical waste streams unless

compatibility has been confirmed.

Collect: Place all waste into a dedicated, chemically compatible, and clearly labeled

hazardous waste container. The label should read "Hazardous Waste: Butyl Decanoate".

Store: Keep the waste container securely closed and store it in a designated, well-ventilated

satellite accumulation area, away from ignition sources.
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Arranging for Disposal
Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS)

department or a licensed professional waste disposal service for pickup.

Documentation: Provide an accurate description of the waste's chemical composition.

Maintain a detailed log of the hazardous waste generated, including the amount and date, for

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1668121?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-decanoate
https://www.thegoodscentscompany.com/data/rw1039981.html
https://www.sigmaaldrich.com/SE/en/sds/sial/287725?userType=undefined
https://www.benchchem.com/product/b1668121#personal-protective-equipment-for-handling-butyl-decanoate
https://www.benchchem.com/product/b1668121#personal-protective-equipment-for-handling-butyl-decanoate
https://www.benchchem.com/product/b1668121#personal-protective-equipment-for-handling-butyl-decanoate
https://www.benchchem.com/product/b1668121#personal-protective-equipment-for-handling-butyl-decanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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